Phenyl Acetate
Phenyl Acetate
Phenyl Acetate is an aromatic fatty acid metabolite of phenylalanine with potential antineoplastic activity. Naturally occurring in mammals, phenylacetate induces differentiation, growth inhibition, and apoptosis in tumor cells. Implicated mechanisms of action include decreased protein prenylation, activation of the peroxisome proliferation-activated receptors, inhibition of DNA methylation, and depletion of glutamine. (NCI04)
Phenyl acetate, also known as acetylphenol or acetates, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. Phenyl acetate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Phenyl acetate has been primarily detected in feces. Within the cell, phenyl acetate is primarily located in the cytoplasm. Phenyl acetate exists in all eukaryotes, ranging from yeast to humans. Phenyl acetate participates in a number of enzymatic reactions. In particular, phenyl acetate can be biosynthesized from phenol. Phenyl acetate can also be converted into 2, 6-dimethoxyphenol acetate. Phenyl acetate has a phenolic taste.
Phenyl acetate is an acetate ester obtained by the formal condensation of phenol with acetic acid. It is a member of phenyl acetates and a member of benzenes. It derives from a phenol.
Phenyl acetate, also known as acetylphenol or acetates, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. Phenyl acetate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Phenyl acetate has been primarily detected in feces. Within the cell, phenyl acetate is primarily located in the cytoplasm. Phenyl acetate exists in all eukaryotes, ranging from yeast to humans. Phenyl acetate participates in a number of enzymatic reactions. In particular, phenyl acetate can be biosynthesized from phenol. Phenyl acetate can also be converted into 2, 6-dimethoxyphenol acetate. Phenyl acetate has a phenolic taste.
Phenyl acetate is an acetate ester obtained by the formal condensation of phenol with acetic acid. It is a member of phenyl acetates and a member of benzenes. It derives from a phenol.
Brand Name:
Vulcanchem
CAS No.:
122-79-2
VCID:
VC0143977
InChI:
InChI=1S/C8H8O2/c1-7(9)10-8-5-3-2-4-6-8/h2-6H,1H3
SMILES:
CC(=O)OC1=CC=CC=C1
Molecular Formula:
C8H8O2
CH3COOC6H5
C8H8O2
CH3COOC6H5
C8H8O2
Molecular Weight:
136.15 g/mol
Phenyl Acetate
CAS No.: 122-79-2
Reference Standards
VCID: VC0143977
Molecular Formula: C8H8O2
CH3COOC6H5
C8H8O2
Molecular Weight: 136.15 g/mol
| CAS No. | 122-79-2 |
|---|---|
| Product Name | Phenyl Acetate |
| Molecular Formula | C8H8O2 CH3COOC6H5 C8H8O2 |
| Molecular Weight | 136.15 g/mol |
| IUPAC Name | phenyl acetate |
| Standard InChI | InChI=1S/C8H8O2/c1-7(9)10-8-5-3-2-4-6-8/h2-6H,1H3 |
| Standard InChIKey | IPBVNPXQWQGGJP-UHFFFAOYSA-N |
| SMILES | CC(=O)OC1=CC=CC=C1 |
| Canonical SMILES | CC(=O)OC1=CC=CC=C1 |
| Boiling Point | 196.0 °C 196 °C |
| Colorform | COLORLESS, MOBILE LIQUID WATER WHITE LIQUID |
| Density | d44 1.09 1.073 @ 20 °C/4 °C Relative density (water = 1): 1.07 1.073-1.079 |
| Flash Point | 176 °F (NFPA, 2010) 176 °F 80 °C |
| Melting Point | -30.0 °C -30 °C -30°C |
| Physical Description | Phenol acetate appears as a clear colorless liquid with a sweetish solvent odor. Difficult to ignite. Used as a laboratory reagent and in the production of some organic chemicals. Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Colourless liquid |
| Description | Phenyl Acetate is an aromatic fatty acid metabolite of phenylalanine with potential antineoplastic activity. Naturally occurring in mammals, phenylacetate induces differentiation, growth inhibition, and apoptosis in tumor cells. Implicated mechanisms of action include decreased protein prenylation, activation of the peroxisome proliferation-activated receptors, inhibition of DNA methylation, and depletion of glutamine. (NCI04) Phenyl acetate, also known as acetylphenol or acetates, belongs to the class of organic compounds known as phenol esters. These are aromatic compounds containing a benzene ring substituted by a hydroxyl group and an ester group. Phenyl acetate exists as a solid, slightly soluble (in water), and an extremely weak basic (essentially neutral) compound (based on its pKa). Phenyl acetate has been primarily detected in feces. Within the cell, phenyl acetate is primarily located in the cytoplasm. Phenyl acetate exists in all eukaryotes, ranging from yeast to humans. Phenyl acetate participates in a number of enzymatic reactions. In particular, phenyl acetate can be biosynthesized from phenol. Phenyl acetate can also be converted into 2, 6-dimethoxyphenol acetate. Phenyl acetate has a phenolic taste. Phenyl acetate is an acetate ester obtained by the formal condensation of phenol with acetic acid. It is a member of phenyl acetates and a member of benzenes. It derives from a phenol. |
| Solubility | PRACTICALLY INSOL IN WATER; SOL IN GLACIAL ACETIC ACID; MISCIBLE WITH ALCOHOL, CHLOROFORM, ETHER Miscible with oxygenated and chlorinated solvents. Solubility in water: none insoluble in water; miscible in alcohol miscible (in ethanol) |
| Synonyms | Phenyl Acetic Acid Ester; Acetoxybenzene; NSC 27795; Phenol Acetate; |
| Vapor Density | 4.7 Relative vapor density (air = 1): 4.7 |
| Vapor Pressure | 0.40 mmHg |
| PubChem Compound | 31229 |
| Last Modified | Nov 11 2021 |
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